1-benzyl-4-{[1-(2,3-dimethoxybenzyl)-4-piperidinyl]carbonyl}piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-[1-[(2,3-dimethoxyphenyl)methyl]piperidin-4-yl]methanone
• InChI: InChI=1S/C26H35N3O3/c1-31-24-10-6-9-23(25(24)32-2)20-27-13-11-22(12-14-27)26(30)29-17-15-28(16-18-29)19-21-7-4-3-5-8-21/h3-10,22H,11-20H2,1-2H3
• InChI Key: FLCVRRSCGVIILN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCC(CC2)C(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C26H35N3O3
• Molecular Weight: 437.6 g/mol

Description

BZP is a synthetic compound that was first synthesized in the 1970s as an antidepressant. However, due to its stimulant properties, it was later used as a recreational drug. Despite its recreational use, BZP has potential therapeutic applications in the treatment of certain medical conditions. Therefore, it is important to understand the properties and effects of this compound.

Mechanism of Action

The exact mechanism of action of BZP is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. BZP also has affinity for the adrenergic receptors, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
BZP has several biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature in animal models. BZP also has stimulant effects, leading to increased alertness, energy, and euphoria. However, these effects can also lead to adverse effects such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

BZP has several advantages for lab experiments. It is a synthetic compound, which allows for precise control over the purity and concentration of the compound. BZP is also relatively easy to synthesize, which makes it a cost-effective option for research purposes. However, the recreational use of BZP has led to its classification as a controlled substance in many countries, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on BZP. One area of interest is its potential use in the treatment of Parkinson's disease. Further studies are needed to determine the efficacy and safety of BZP for this indication. Another area of interest is the development of new compounds based on the structure of BZP, which may have improved therapeutic properties and fewer adverse effects. Additionally, more research is needed to understand the mechanism of action of BZP and its effects on the brain and body.
In conclusion, 1-Benzyl-4-{[1-(2,3-dimethoxybenzyl)-4-piperidinyl]carbonyl}piperazine, or BZP, is a synthetic compound with potential therapeutic applications. It has been studied for its anxiolytic, antidepressant, and dopamine-enhancing effects. However, its recreational use has led to concerns about its safety and potential for abuse. Further research is needed to fully understand the properties and effects of BZP and its potential use in the treatment of medical conditions.

Scientific Research Applications

BZP has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models. BZP has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine levels in the brain.